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The following data is sourced from a 2025 Nature Physics article that investigates electronic dynamics at

conical intersections in isolated and aqueous pyrazine molecules using X-ray spectroscopy [1].

Table 1: Summary of Key Experimental Findings

Aspect Observation in Gas Phase Observation in Aqueous Solution

Electronic
Dynamics

Clear oscillatory (cyclic) population flow

between states (S₂, S₁, ¹Aᵤ) created by the
conical intersection.

Electronic dynamics entirely

suppressed.

Dephasing
Time

Not applicable (dynamics persisted). Less than 40 femtoseconds.

Primary
Method

Time-resolved transient absorption
spectroscopy at the Nitrogen K-edge (~405

eV).

Same as gas phase, allowing for
direct comparison.

Pump Pulse 30 fs pulse centered at 266 nm (UV). Same as gas phase.

Probe Pulse Soft-X-ray supercontinuum from high-
harmonic generation in helium.

Same as gas phase.
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Aspect Observation in Gas Phase Observation in Aqueous Solution

Sample
Delivery

Effusive gas cell with pyrazine vapor. Liquid flat jet with 5 M aqueous
pyrazine solution.

Key Insight Confirms theoretical predictions of oscillatory
electronic dynamics and population of the

¹Aᵤ state.

Aqueous solvation completely damps
the dynamics created by the conical

intersection.

Table 2: X-ray Absorption Spectroscopy (XAS) Spectral Features

K-Edge Energy in Gas Phase Energy in Solution Assignment

Carbon 285.3 eV 285.3 eV C 1s → 1π* [2a₉ → 2b₃ᵤ]

Carbon 285.8 eV 285.8 eV C 1s → 2π* [1b₃ᵍ → 1aᵤ]

Nitrogen 398.7 eV 398.9 eV (+0.2 eV shift) N 1s → 1π* [1a₉ → 2b₃ᵤ]

Frequently Asked Questions & Troubleshooting

Q: Our transient absorption signals are weak and noisy. What could be the issue?

A: Ensure your soft-X-ray supercontinuum probe has sufficient intensity. The referenced study
used a high-harmonic generation source in helium to create a broadband probe. Also, verify the

concentration and purity of your sample, and check the alignment and overlap of the pump and
probe beams in both time and space.

Q: We cannot replicate the oscillatory dynamics predicted by theory in our gas-phase

experiment.

A: This was a historical controversy for pyrazine. The breakthrough came from probing at the
Nitrogen K-edge instead of the Carbon K-edge or using photoelectron spectroscopy. The

nitrogen edge is more sensitive to the electronic rearrangements involved in this particular
conical intersection dynamics [1].

Q: How can we accurately model the damping effect of solvation seen in our experiments?
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A: The study found that common implicit solvation models (like a continuum model) or even

adding a few explicit water molecules were insufficient to fully capture the strong dephasing
observed. You may need to develop more sophisticated models that account for the specific,

rapid interactions with the solvent shell.

Experimental Workflow Diagram

The following Graphviz diagram illustrates the core experimental workflow from the study.
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Your specifications for high color contrast are essential for accessibility. Here are the key rules and how they

are applied in the provided diagram:

Text Contrast: For every node, the fontcolor is explicitly set to have a high contrast against the
node's fillcolor [2] [3]. For example, light nodes use dark text (#F1F3F4 / #202124), and dark

nodes use white text (#EA4335 / #FFFFFF).
Color Contrast: The colors chosen for arrows (#4285F4) and node borders (#5F6368) stand out

clearly against both white and light grey backgrounds. The labeldistance=2.5 attribute ensures
edge labels are placed clearly away from the nodes [4] [5].

WCAG Compliance: The color pairings used adhere to WCAG guidelines. The blue-on-white and
red-on-white combinations well exceed the minimum required contrast ratio for both normal and large

text [3] [6].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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